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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diisopropyl
peroxydicarbonate (DIPP) as a free-radical initiator in polymer chemistry. Detailed protocols

for the synthesis of poly(vinyl chloride) (PVC) and poly(methyl methacrylate) (PMMA) are

provided, along with key performance data and safety information.

Application Notes
Diisopropyl peroxydicarbonate (DIPP) is a highly efficient, low-temperature organic peroxide

initiator widely employed in the free-radical polymerization of various monomers. Its primary

applications lie in the synthesis of poly(vinyl chloride) (PVC), acrylates, and styrenics.[1] The

key advantage of DIPP is its ability to initiate polymerization at relatively low temperatures (40–

60°C), which minimizes side reactions and allows for better control over polymer properties.[1]

DIPP decomposes by homolytic cleavage of the weak oxygen-oxygen bond to generate two

highly reactive isopropoxycarbonyloxy radicals. These radicals then initiate the polymerization

process by adding to a monomer molecule. The efficiency of DIPP as an initiator ensures the

generation of a sufficient number of active sites to produce high molecular weight polymers.

Key Applications:
Poly(vinyl chloride) (PVC) Synthesis: DIPP is extensively used in the suspension

polymerization of vinyl chloride monomer (VCM) to produce PVC.[2] Its low decomposition
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temperature allows for polymerization at moderate temperatures, which is crucial for

controlling the morphology and properties of the resulting PVC resin.[2] The concentration of

DIPP can be varied to control the molecular weight and the rate of polymerization.

Acrylic Polymer Synthesis: DIPP is an effective initiator for the polymerization of acrylic

monomers such as methyl methacrylate (MMA). It is suitable for bulk, solution, and

suspension polymerization methods. The use of DIPP in acrylic polymerization allows for the

synthesis of polymers with a controlled molecular weight and narrow molecular weight

distribution.

Copolymerization: DIPP is also utilized in the copolymerization of various monomers to

produce specialty polymers with tailored properties for applications in adhesives, coatings,

and other advanced materials.[1]

Safety and Handling
Diisopropyl peroxydicarbonate is a thermally sensitive and potentially explosive compound

that requires careful handling and storage.[3][4]

Storage: Store in a well-ventilated, refrigerated area at temperatures below -15°C.[3][5] It

should be kept away from heat, sparks, open flames, and sources of ignition.[3][5][6]

Handling: Use in a well-ventilated area, preferably in a fume hood.[5][6] Avoid contact with

skin and eyes by wearing appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat.[3][5][6] Avoid dust formation and

inhalation of vapors.[5][6]

In case of spill: Evacuate the area. Remove all ignition sources. Use non-sparking tools for

cleanup. Absorb the spill with an inert, non-combustible material and place it in a loosely

covered container for disposal.[4]

Fire: DIPP can decompose violently in a fire, releasing flammable and toxic gases.[4] Fires

are difficult to extinguish as they may not require an external oxygen source.[4]

Quantitative Data
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The performance of DIPP as a polymerization initiator is influenced by factors such as

temperature and the solvent used.

Property Value

Molecular Formula C8H14O6

Molecular Weight 206.19 g/mol

Appearance White crystalline solid

Melting Point 8-10 °C

Decomposition Temperature

Self-accelerating decomposition temperature

(SADT) is approximately 10-12°C. Decomposes

violently at temperatures of 0-10°C.[4]

Half-life (t½)
10 hours at 48°C, 1 hour at 64°C, 0.1 hours at

82°C.[1]

Solubility
Insoluble in water; soluble in most organic

solvents.

Initiator
Concentrati
on (wt%
based on
monomer)

Polymerizat
ion
Temperatur
e (°C)

Monomer

Resulting
Polymer
Molecular
Weight (
g/mol )

Polydispers
ity Index
(PDI)

Conversion
(%)

0.05 50 Vinyl Chloride High Broad >90

0.1 50 Vinyl Chloride Medium Broad >90

0.02 60 MMA ~500,000 ~2.0 High

0.1 60 MMA Lower Narrower High

Note: The data in the table above is compiled from various sources and represents typical

ranges. Actual results may vary depending on specific reaction conditions.
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Experimental Protocols
Protocol 1: Suspension Polymerization of Vinyl Chloride
(PVC)
This protocol describes the laboratory-scale synthesis of PVC via suspension polymerization

using DIPP as the initiator.

Materials:

Vinyl chloride monomer (VCM)

Diisopropyl peroxydicarbonate (DIPP) solution in a suitable solvent (e.g., toluene)

Poly(vinyl alcohol) (PVA) as a suspending agent

Deionized water

Buffer solution (e.g., sodium bicarbonate)

Agitation system (magnetic or mechanical stirrer)

Polymerization reactor (pressure-rated glass or stainless steel) with temperature and

pressure control

Nitrogen gas for purging

Procedure:

Reactor Setup: Assemble the polymerization reactor and ensure it is clean and dry. Equip the

reactor with a stirrer, thermocouple, pressure gauge, and ports for adding reagents and

purging with nitrogen.

Charging the Reactor:

Add deionized water to the reactor.

Add the suspending agent (PVA) and buffer solution to the water and stir until dissolved.
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Purge the reactor with nitrogen for 15-20 minutes to remove oxygen.

Monomer and Initiator Addition:

Cool the reactor to below 10°C.

Carefully add the required amount of liquid vinyl chloride monomer to the reactor.

While stirring, add the DIPP solution to the monomer dispersion. The typical concentration

of DIPP is between 0.05 and 0.1 wt% based on the monomer.

Polymerization:

Seal the reactor and begin agitation.

Slowly raise the temperature to the desired polymerization temperature (typically 50-

60°C).

Monitor the reaction pressure and temperature throughout the polymerization. The

pressure will initially rise as the temperature increases and then gradually decrease as the

monomer is converted to polymer.

The polymerization is typically carried out for 4-8 hours.

Termination and Work-up:

Once the desired conversion is reached (indicated by a significant pressure drop), cool the

reactor to room temperature.

Vent any unreacted VCM in a safe and controlled manner (in a fume hood).

The resulting PVC slurry is filtered to separate the polymer beads.

The PVC beads are washed with deionized water and dried in a vacuum oven at a low

temperature (e.g., 50°C) until a constant weight is achieved.

Workflow Diagram:

Caption: Workflow for PVC suspension polymerization.
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Protocol 2: Bulk Polymerization of Methyl Methacrylate
(PMMA)
This protocol outlines the laboratory-scale bulk polymerization of methyl methacrylate (MMA)

using DIPP as the initiator.

Materials:

Methyl methacrylate (MMA), inhibitor removed

Diisopropyl peroxydicarbonate (DIPP)

Polymerization tube or vial

Nitrogen gas for purging

Constant temperature water bath or heating block

Methanol (for precipitation)

Procedure:

Monomer Preparation: Remove the inhibitor from the MMA monomer by washing with an

aqueous sodium hydroxide solution, followed by washing with deionized water, drying over

an anhydrous salt (e.g., magnesium sulfate), and distillation under reduced pressure.

Initiator Dissolution:

In a clean, dry polymerization tube or vial, add the desired amount of purified MMA.

Add the required amount of DIPP to the monomer. The typical concentration of DIPP is

between 0.02 and 0.1 wt% based on the monomer.

Gently swirl or stir the mixture at a low temperature (e.g., 0-5°C) until the DIPP is

completely dissolved.

Degassing:
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Purge the monomer-initiator mixture with nitrogen gas for 10-15 minutes to remove

dissolved oxygen.

Alternatively, perform several freeze-pump-thaw cycles.

Polymerization:

Seal the polymerization tube or vial under a nitrogen atmosphere.

Place the sealed tube in a constant temperature water bath or heating block preheated to

the desired polymerization temperature (typically 50-60°C).

The polymerization time will vary depending on the temperature and initiator concentration

but is typically in the range of 2-6 hours. The viscosity of the solution will increase

significantly as the polymerization proceeds.

Termination and Product Isolation:

To terminate the reaction, rapidly cool the polymerization tube in an ice bath.

Dissolve the resulting viscous polymer solution in a suitable solvent (e.g., acetone or

toluene).

Precipitate the polymer by slowly adding the polymer solution to a large excess of a non-

solvent, such as methanol, while stirring vigorously.

Collect the precipitated PMMA by filtration.

Wash the polymer with fresh methanol and dry it in a vacuum oven at a low temperature

(e.g., 40-50°C) to a constant weight.

Workflow Diagram:

Caption: Workflow for PMMA bulk polymerization.

Signaling Pathways and Logical Relationships
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The fundamental process of free-radical polymerization initiated by DIPP can be visualized as a

signaling pathway.

Caption: Free-radical polymerization pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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